Cas no 74051-41-5 (8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride)

8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride structure
74051-41-5 structure
Product Name:8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride
CAS No:74051-41-5
MF:C22H32ClNO2
MW:377.947985649109
CID:1763442
PubChem ID:3057561
Update Time:2025-04-21

8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 8-methyl-8-azabicyclo[3.2.1]oct-3-yl cyclohexyl(phenyl)acetate hydrochloride
    • (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-cyclohexyl-2-phenylacetate,hydrochloride
    • Phenylcyclohexenylacetic acid, tropinio ester, hydrochloride
    • 1-alpha-H,5-alpha-H-Tropan-3-alpha-ol, 2-cyclohexyl-2-phenylacetate hydrochloride
    • 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl cyclohexyl(phenyl)acetate--hydrogen chloride (1/1)
    • DTXSID20995500
    • 74051-41-5
    • Acetic acid, 2-cyclohexyl-2-phenyl-, tropan-3-yl ester
    • Inchi: 1S/C22H31NO2.ClH/c1-23-18-12-13-19(23)15-20(14-18)25-22(24)21(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2,4-5,8-9,17-21H,3,6-7,10-15H2,1H3;1H
    • InChI Key: GZPRCJXCDHTECC-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C(C1C=CC=CC=1)C1CCCCC1)=O)C1CC2CCC(C1)N2C

Computed Properties

  • Exact Mass: 377.2121570g/mol
  • Monoisotopic Mass: 377.2121570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
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